Cas no 2171938-58-0 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid
• CAS No: 2171938-58-0
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6487267
• PubChem ID: 165811901
• Update Time: 2025-06-08

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid
• 2171938-58-0
• EN300-1519023
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C25H27F3N2O5/c26-25(27,28)16(14-23(32)33)11-13-29-22(31)10-5-12-30-24(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CVSNPLFLGLZILF-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)CCNC(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid (CAS No. 2171938-58-0)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid (CAS No. 2171938-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl substituent, which confer specific chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent research advancements.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid suggests that this compound may be a key intermediate in the synthesis of complex peptides or peptidomimetics.

The trifluoromethyl substituent is another notable feature of this compound. Trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the electronic structure and reactivity of the molecule. In medicinal chemistry, trifluoromethyl groups are often introduced to improve the metabolic stability and pharmacokinetic properties of drug candidates. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The combination of the Fmoc protecting group and the trifluoromethyl substituent in 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid suggests that this compound may have potential applications in the development of novel therapeutic agents. For instance, it could serve as a building block for the synthesis of peptides or small molecules with improved biological activity and pharmacological properties.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can modulate various physicochemical properties of molecules, such as solubility, lipophilicity, and binding affinity to biological targets. A study published in the Journal of Medicinal Chemistry highlighted the importance of fluorine substitution in enhancing the potency and selectivity of drug candidates. The authors demonstrated that introducing trifluoromethyl groups into small molecules could lead to significant improvements in their therapeutic efficacy.

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid has also been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The Fmoc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active molecule. This approach can improve the bioavailability and reduce the toxicity of therapeutic agents.

Beyond its potential as a prodrug, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid may have applications in other areas of chemical biology. For example, it could be used as a tool compound to study protein-protein interactions or as a ligand for receptor binding assays. The unique combination of functional groups in this compound provides a versatile platform for exploring new biological activities and mechanisms.

In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-(trifluoromethyl)pentanoic acid (CAS No. 2171938-58-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the Fmoc protecting group and trifluoromethyl substituent, make it an attractive candidate for further investigation and development. Ongoing research is likely to uncover new insights into its biological activities and therapeutic potential.